Cas no 3958-57-4 (3-Nitrobenzylbromide)

3-Nitrobenzylbromide Properties

Names and Identifiers

• 1-(Bromomethyl)-3-nitrobenzene
• 3-Nitrobenzyl bromide
• 1-Bromomethyl-3-nitrobenzene
• α-Bromo-3-nitrotoluene
• alpha-Bromo-m-nitrotoluene
• m-Nitrobenzyl bromide
• Benzene, 1-(bromomethyl)-3-nitro-
• alpha-Bromo-3-nitrotoluene
• m-(Bromomethyl)nitrobenzene
• m-Nitro-alpha-bromotoluene
• 3-nitrobenzylbromide
• Toluene, alpha-bromo-m-nitro-
• 3-nitro benzyl bromide
• m-Nitro-.alpha.-bromotoluene
• .alpha.-Bromo-m-nitrotoluene
• Toluene, .alpha.-bromo-m-nitro-
• LNWXALCHPJANMJ-UHFFFAOYSA-N
• N0625
• AKOS025395650
• 3-nitro-benzylbromide
• FT-0635075
• W-106419
• 1-(Bromomethyl)-3-nitrobenzene;m-(Bromomethyl)nitrobenzene
• 3958-57-4
• 3-Nitrobenzyl bromide, 98%
• DTXSID4063246
• 1-(bromomethyl)-3-nitro-benzene
• NS00030618
• 1-Bromomethyl-3-nitro-benzene
• CCRIS 7970
• AS-15868
• AKOS000121934
• SCHEMBL189560
• a-bromo-m-nitrotoluene
• NSC66499
• 3-Nitro-benzylbromid
• EN300-31322
• AM20040372
• NSC 66499
• CS-W007452
• BB 0218082
• 3-bromomethylnitrobenzene
• EINECS 223-557-3
• NSC-66499
• 1-(Bromomethyl)-3-nitrobenzene #
• 3-(Bromomethyl)nitrobenzene
• 3-bromomethyl nitrobenzene
• 3-nitrophenylmethyl bromide
• MFCD00007271
• 3-(bromomethyl)-1-nitrobenzene
• m-nitrobenzylbromide
• 4J66R95TMJ
• AC-25717
• 3-nitro-benzyl bromide
• A22366
• InChI=1/C7H6BrNO2/c8-5-6-2-1-3-7(4-6)9(10)11/h1-4H,5H
• Benzene, 1-(bromomethyl)-3-?nitro-
• DB-016168
• +Expand

• MDL： MFCD00007271
• InChIKey： LNWXALCHPJANMJ-UHFFFAOYSA-N
• Inchi： 1S/C7H6BrNO2/c8-5-6-2-1-3-7(4-6)9(10)11/h1-4H,5H2
• SMILES： BrC([H])([H])C1C([H])=C([H])C([H])=C(C=1[H])[N+](=O)[O-]
• BRN： 742795

Computed Properties

• Exact Mass: 214.95819g/mol
• Surface Charge: 0
• XLogP3: 2.7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 214.95819g/mol
• Monoisotopic Mass: 214.95819g/mol
• Topological Polar Surface Area: 45.8Ų
• Heavy Atom Count: 11
• Complexity: 146
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 3.01290
• PSA: 45.82000
• Refractive Index: 1.6120 (estimate)
• Water Partition Coefficient: Insoluble
• Boiling Point: 115°C/0.8mmHg(lit.)
• Melting Point: 57.0 to 61.0 deg-C
• Flash Point: 153-154°C/7mm
• Color/Form: Yellow to light brown crystalline powder
• Density: 1.6841 (rough estimate)

3-Nitrobenzylbromide Security Information

• Symbol: GHS05 GHS07
• WGK Germany：3
• Safety Term：8
• Safety Instruction： S26-S27-S28-S36/37/39-S45
• Packing Group：II
• Packing Group：II
• Risk Phrases：R34
• Hazard Level：8
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3261 8/PG 2
• Hazard Statement： H314,H335
• Warning Statement： P261,P280,P305+P351+P338,P310
• Prompt：dangerous
• Storage Condition：Store at room temperature
• PackingGroup：II
• Risk Phrases： 34-36/37
• Signal Word：Danger
• TSCA：Yes
• HazardClass：8

3-Nitrobenzylbromide Customs Data

• HS CODE：2904909090
• Customs Data：

  China Customs Code:

  2904909090

  Overview:

  2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%